Cas no 108300-90-9 (Cuprate(3-), (29H,31H-phthalocyaninetrisulfonato(5-)-N29,N30,N31,N32)-, trihydrogen, compd. with (Z)-9-octadecen-1-amine (1:3))

• Product Name: Cuprate(3-), (29H,31H-phthalocyaninetrisulfonato(5-)-N29,N30,N31,N32)-, trihydrogen, compd. with (Z)-9-octadecen-1-amine (1:3)
• CAS No: 108300-90-9
• MF: C₈₆H₁₂₇CuN₁₁O₉S₃
• MW: 1618.73790001869
• CID: 143887
• PubChem ID: 138059626
• Update Time: 2025-04-19

Cuprate(3-), (29H,31H-phthalocyaninetrisulfonato(5-)-N29,N30,N31,N32)-, trihydrogen, compd. with (Z)-9-octadecen-1-amine (1:3) Chemical and Physical Properties

Names and Identifiers

• Cuprate(3-), (29H,31H-phthalocyaninetrisulfonato(5-)-N29,N30,N31,N32)-, trihydrogen, compd. with (Z)-9-octadecen-1-amine (1:3)
• Cuprate(3-), [29H,31H-phthalocyanine-C, C,C-trisulfonato(5-)-N29,N30,N31,N32 ]-, trihydrogen, compd. with (Z)-9-octadecen-1-amine (1:3)
• Cuprate(3-), (29H,31H-phthalocyaninetrisulfonato(5-)-N29,N30,N31,N32)-, trihydrogen, compd. wi...
• Cuprate(3-), (29H,31H-phthalocyaninetrisulfonato(5-)-N29,N30,N31,N32)-, trihydrogen, compd. with (Z)-9-octadecen-1-amine (1:3
• Cuprate(3-), 29H,31H-phthalocyanine-C,C,C-trisulfonato(5-)-.kappa.N29,.kappa.N30,.kappa.N31,.kappa.N32-, trihydrogen, compd. with (9Z)-9-octadecen-1-amine (1:3)
• 108300-90-9
• 3W8A3K127E
• Tris(octadec-9-enylammonium) (trisulfonatophthalocyaninato)copper(II)

• Inchi： 1S/C32H16N8O9S3.3C18H37N.Cu/c41-50(42,43)14-5-8-19-22(11-14)30-36-26-18-4-2-1-3-17(18)25(33-26)34-27-20-9-6-15(51(44,45)46)12-23(20)31(38-27)40-32-24-13-16(52(47,48)49)7-10-21(24)29(39-32)35-28(19)37-30;3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19;/h1-13H,(H3-2,33,34,35,36,37,38,39,40,41,42,43,44,45,46,47,48,49);3*9-10H,2-8,11-19H2,1H3;/q-2;;;;+2/b;3*10-9-;
• InChI Key： HZOZQGDFZUAANE-HJLYZDAFSA-N
• SMILES： [Cu+2].S(C1C=CC2C3=NC4C5C=CC(=CC=5C(=NC5=C6C=CC=CC6=C([N-]5)N=C5C6C=CC(=CC=6C(=N5)N=C(C=2C=1)[N-]3)S(=O)(=O)O)N=4)S(=O)(=O)O)(=O)(=O)O.NCCCCCCCC/C=C\CCCCCCCC.NCCCCCCCC/C=C\CCCCCCCC.NCCCCCCCC/C=C\CCCCCCCC |t:5,15,28,40|

Computed Properties

• Exact Mass: 267.29281
• Monoisotopic Mass: 1616.827635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 110
• Rotatable Bond Count: 48
• Complexity: 1870
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 346Ų

Experimental Properties

• PSA: 26.02